Cas no 389628-52-8 (1H-Indole-7-carboxylic acid, 4-methoxy-)

• Product Name: 1H-Indole-7-carboxylic acid, 4-methoxy-
• CAS No: 389628-52-8
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 1497198
• PubChem ID: 59058851
• Update Time: 2025-04-21

1H-Indole-7-carboxylic acid, 4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-7-carboxylic acid, 4-methoxy-
• 4-methoxy-1H-indole-7-carboxylicacid
• 4-methoxy-1H-indole-7-carboxylic acid
• 389628-52-8
• 4-Methoxy-indole-7-carboxylic acid

• Inchi： 1S/C10H9NO3/c1-14-8-3-2-7(10(12)13)9-6(8)4-5-11-9/h2-5,11H,1H3,(H,12,13)
• InChI Key： LWCDWDRDMSUCGB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(=O)O)C2=C1C=CN2

Computed Properties

• Exact Mass: 191.05827
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• PSA: 62.32